O-Methylpsilocin
Overview
Description
O-Methylpsilocin (4-HO-MET) is a derivative of the well-known psychedelic compound psilocin. It is a substituted tryptamine that has been widely studied in the scientific community for its potential therapeutic applications. O-Methylpsilocin has been found to have similar pharmacological properties to psilocin, but with a slightly different chemical structure. This has made it an attractive target for research into the therapeutic benefits of psychedelics.
Scientific Research Applications
Selective 5-HT 2C Agonist
O-Methylpsilocin, specifically 1-methylpsilocin, has been identified as a selective agonist at the h5-HT(2C) receptor. This discovery opens avenues for the development of novel 5-HT(2C) agonists with potential applications in drug discovery. The research suggests efficacy in animal models for obsessive-compulsive disorder and points towards new therapeutic opportunities in this domain (Sard et al., 2005).
Serotonin Receptor Studies
O-Methylpsilocin, in the form of 1-methylpsilocin, shows distinct interactions with serotonin receptors. While acting as an agonist at 5-HT1A, 5-HT2A, and 5-HT2C receptors, its behavioral effects indicate that it predominantly acts at 5-HT2A sites but is inactive at the 5-HT1A receptor. This specificity makes it a potentially valuable compound for exploring the roles of these receptors in various neurological and psychiatric conditions (Halberstadt et al., 2011).
Methylation Studies
Although not directly related to O-Methylpsilocin, studies on methylation processes provide context for understanding its pharmacological profile. Research on DNA methylation changes in response to certain drugs can inform our understanding of how O-Methylpsilocin might interact with genetic material at the molecular level (Bardini et al., 2003).
Drug Delivery Challenges
Understanding the challenges in ocular pharmacokinetics and drug delivery highlights the complexities involved in administering drugs like O-Methylpsilocin. This knowledge is crucial for developing effective delivery systems for potential therapeutic applications (Urtti, 2006).
O-Methylation in Drug Development
Research on O-methylation, such as that using streptozotocin, offers insights into chemical processes that could be relevant for modifying or synthesizing compounds like O-Methylpsilocin. These studies contribute to a broader understanding of the chemical manipulation of substances for therapeutic purposes (Zeng et al., 2022).
Psilocybin and Psychotherapy
While O-Methylpsilocin is closely related to psilocybin, studies on the latter provide indirect insights into the potential therapeutic applications of O-Methylpsilocin. For instance, psilocybin has been investigated for its effects on mood and anxiety disorders, trauma and stress-related disorders, substance-related and addictive disorders, as well as in end-of-life care. These studies can inform hypotheses about similar applications for O-Methylpsilocin (Reiff et al., 2020).
properties
IUPAC Name |
2-(4-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c1-15(2)8-7-10-9-14-11-5-4-6-12(16-3)13(10)11/h4-6,9,14H,7-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFYHBTWTJDAYGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1=CNC2=C1C(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20475892 |
Source
|
| Record name | N,N-Dimethyl-4-methoxytryptamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20475892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
O-Methylpsilocin | |
CAS RN |
3965-97-7 |
Source
|
| Record name | N,N-Dimethyl-4-methoxytryptamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3965-97-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | O-Methylpsilocin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003965977 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N-Dimethyl-4-methoxytryptamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20475892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | O-METHYLPSILOCIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X4NBI2F334 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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